Cas no 33327-41-2 ((Diphenylphosphoryl)(phenyl)methanone)

• Product Name: (Diphenylphosphoryl)(phenyl)methanone
• CAS No: 33327-41-2
• MF: C₁₉H₁₅O₂P
• MW: 306.294965982437
• CID: 2822523
• PubChem ID: 12495904
• Update Time: 2025-04-21

(Diphenylphosphoryl)(phenyl)methanone Chemical and Physical Properties

Names and Identifiers

• 33327-41-2
• (Diphenylphosphoryl)(phenyl)methanone
• benzoyldiphenyl phosphine oxide
• SCHEMBL58814
• DTXCID90451188
• DTXSID00500378

• Inchi： 1S/C19H15O2P/c20-19(16-10-4-1-5-11-16)22(21,17-12-6-2-7-13-17)18-14-8-3-9-15-18/h1-15H
• InChI Key： XVKKIGYVKWTOKG-UHFFFAOYSA-N
• SMILES： P(C(C1C=CC=CC=1)=O)(C1C=CC=CC=1)(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 306.08096671Da
• Monoisotopic Mass: 306.08096671Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 34.1Ų